Cas no 2549-61-3 (2-Oxepanone, 3-methyl-)

• Product Name: 2-Oxepanone, 3-methyl-
• CAS No: 2549-61-3
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 283401
• PubChem ID: 200238
• Update Time: 2025-04-19

2-Oxepanone, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanone, 3-methyl-
• α-methyl-ε-caprolactone
• 1321-18-2
• Methyl-xi-caprolactone
• SCHEMBL50193
• alpha-Methyl-epsilon-caprolacton
• 3-methyloxepan-2-one
• 2-Oxepanone, methyl-
• DTXSID50927536
• 2549-61-3
• 2-methylhexano-6-lactone
• Q27105324
• NSC 36607
• 3-methyl-oxepan-2-one
• 1-Oxa-2-oxo-3-methylcycloheptane
• NS00127885
• IYBOGQYZTIIPNI-UHFFFAOYSA-N
• CHEBI:663
• 2-methylcaprolactone

• Inchi： 1S/C7H12O2/c1-6-4-2-3-5-9-7(6)8/h6H,2-5H2,1H3
• InChI Key： IYBOGQYZTIIPNI-UHFFFAOYSA-N
• SMILES： O1C(C(C)CCCC1)=O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones